Cas no 1346692-20-3 (5-(3-Chloro-5-fluorophenyl)nicotinaldehyde)

• Product Name: 5-(3-Chloro-5-fluorophenyl)nicotinaldehyde
• CAS No: 1346692-20-3
• MF: C₁₂H₇ClFNO
• MW: 235.641485452652
• CID: 1033655
• PubChem ID: 71303495
• Update Time: 2025-06-08

5-(3-Chloro-5-fluorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloro-5-fluorophenyl)nicotinaldehyde
• 5-(3-Chloro-5-fluorophenyl)nicotildehyde
• 5-(3-chloro-5-fluorophenyl)pyridine-3-carbaldehyde
• 1346692-20-3
• CS-0444805
• A1-44038
• DTXSID10744968

• Inchi： 1S/C12H7ClFNO/c13-11-2-9(3-12(14)4-11)10-1-8(7-16)5-15-6-10/h1-7H
• InChI Key： PKAAIPZFMVCGPG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1C=NC=C(C=O)C=1)F

Computed Properties

• Exact Mass: 235.0200197g/mol
• Monoisotopic Mass: 235.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30Ų

Additional information on 5-(3-Chloro-5-fluorophenyl)nicotinaldehyde

Introduction to 5-(3-Chloro-5-fluorophenyl)nicotinaldehyde (CAS No. 1346692-20-3)

5-(3-Chloro-5-fluorophenyl)nicotinaldehyde, with the chemical formula C₁₂H₇ClFNO, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of nicotinaldehyde derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of both chloro and fluoro substituents in its aromatic ring enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The CAS number 1346692-20-3 uniquely identifies this compound and serves as a critical reference point for researchers and chemists working in related fields. Its molecular structure, featuring a benzene ring substituted with chloro and fluoro groups, connected to a nicotinaldehyde moiety, imparts unique electronic and steric properties that are exploited in various chemical transformations.

In recent years, the study of 5-(3-Chloro-5-fluorophenyl)nicotinaldehyde has been extensively explored for its pharmacological properties. Nicotinaldehyde derivatives are known for their ability to interact with biological targets, making them promising candidates for the development of novel therapeutic agents. The chloro and fluoro substituents play a crucial role in modulating the bioactivity of this compound by influencing its binding affinity and metabolic stability.

One of the most intriguing aspects of 5-(3-Chloro-5-fluorophenyl)nicotinaldehyde is its utility as a building block in the synthesis of more complex molecules. The aldehyde group in its structure allows for further functionalization through condensation reactions, leading to the formation of Schiff bases and other heterocyclic compounds. These derivatives have shown promise in various biological assays, including anti-inflammatory, antimicrobial, and anticancer activities.

The fluoro substituent in particular has been extensively studied for its ability to enhance the bioavailability and metabolic stability of pharmaceutical compounds. In the context of 5-(3-Chloro-5-fluorophenyl)nicotinaldehyde, the fluorine atom contributes to its lipophilicity, which can be advantageous for drug delivery systems targeting specific tissues or organs. Additionally, the electron-withdrawing nature of fluorine can influence the reactivity of the aldehyde group, making it more susceptible to nucleophilic addition reactions.

Recent research has also highlighted the role of 5-(3-Chloro-5-fluorophenyl)nicotinaldehyde in medicinal chemistry as a scaffold for developing kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. By modifying the structure of 5-(3-Chloro-5-fluorophenyl)nicotinaldehyde, researchers have been able to design molecules that selectively inhibit specific kinases, thereby blocking aberrant signaling pathways associated with these diseases.

The chloro substituent in this compound also contributes to its pharmacological profile by participating in hydrogen bonding interactions with biological targets. This can enhance the binding affinity of derived compounds, making them more effective at lower concentrations. Furthermore, the presence of both chloro and fluoro groups provides a handle for further derivatization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in pharmaceutical synthesis.

In conclusion, 5-(3-Chloro-5-fluorophenyl)nicotinaldehyde (CAS No. 1346692-20-3) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for synthesizing novel therapeutic agents with diverse biological activities. The ongoing exploration of its pharmacological properties and synthetic applications underscores its importance as a key intermediate in modern medicinal chemistry.